1. Home
  2. Product
  3. rac-N-[2-(2,3-Dihydro-6-methoxy-1H-inden-1-yl)ethyl]propanamide
rac-N-[2-(2,3-Dihydro-6-methoxy-1H-inden-1-yl)ethyl]propanamide rac-N-[2-(2,3-Dihydro-6-methoxy-1H-inden-1-yl)ethyl]propanamide
Brand Name: Vulcanchem
CAS No.: 178677-89-9
VCID: VC21152534
InChI: InChI=1S/C15H21NO2/c1-3-15(17)16-9-8-12-5-4-11-6-7-13(18-2)10-14(11)12/h6-7,10,12H,3-5,8-9H2,1-2H3,(H,16,17)
SMILES: CCC(=O)NCCC1CCC2=C1C=C(C=C2)OC
Molecular Formula: C15H21NO2
Molecular Weight: 247.33 g/mol

rac-N-[2-(2,3-Dihydro-6-methoxy-1H-inden-1-yl)ethyl]propanamide

CAS No.: 178677-89-9

Cat. No.: VC21152534

Molecular Formula: C15H21NO2

Molecular Weight: 247.33 g/mol

* For research use only. Not for human or veterinary use.

rac-N-[2-(2,3-Dihydro-6-methoxy-1H-inden-1-yl)ethyl]propanamide - 178677-89-9

Specification

CAS No. 178677-89-9
Molecular Formula C15H21NO2
Molecular Weight 247.33 g/mol
IUPAC Name N-[2-(6-methoxy-2,3-dihydro-1H-inden-1-yl)ethyl]propanamide
Standard InChI InChI=1S/C15H21NO2/c1-3-15(17)16-9-8-12-5-4-11-6-7-13(18-2)10-14(11)12/h6-7,10,12H,3-5,8-9H2,1-2H3,(H,16,17)
Standard InChI Key BURWKXUNJOXCGV-UHFFFAOYSA-N
SMILES CCC(=O)NCCC1CCC2=C1C=C(C=C2)OC
Canonical SMILES CCC(=O)NCCC1CCC2=C1C=C(C=C2)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19